Cas no 7310-51-2 (7-Octene-1,5-diol)

7-Octene-1,5-diol structure
Product name:7-Octene-1,5-diol
7-Octene-1,5-diol Chemical and Physical Properties
Names and Identifiers
-
- 7-Octene-1,5-diol
- oct-7-ene-1,5-diol
- DTXSID90449101
- 7310-51-2
- SCHEMBL5868387
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- Inchi: InChI=1S/C8H16O2/c1-2-5-8(10)6-3-4-7-9/h2,8-10H,1,3-7H2
- InChI Key: ZHZUUUXZIMHEKC-UHFFFAOYSA-N
- SMILES: C=CCC(CCCCO)O
Computed Properties
- Exact Mass: 144.11508
- Monoisotopic Mass: 144.115029749g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 6
- Complexity: 81.3
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 40.5Ų
Experimental Properties
- PSA: 40.46
7-Octene-1,5-diol Related Literature
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D. Raju,Urmil J. Mehta,C. V. Ramana,B. L. V. Prasad New J. Chem., 2013,37, 3716-3720
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Qingxiao Zou,Weilong Liu New J. Chem., 2021,45, 530-534
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Liuqing Yang,Joachim Stöckigt Nat. Prod. Rep., 2010,27, 1469-1479
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Magdalena Markiton,Agnieszka Ciemięga,Katarzyna Maresz,Anna Szelwicka,Anna Chrobok New J. Chem., 2018,42, 13602-13611
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Yehao Deng,Qi Wang,Yongbo Yuan,Jinsong Huang Mater. Horiz., 2015,2, 578-583
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